Cas no 2229508-41-0 (tert-butyl N-1-(azidomethyl)cyclobutylcarbamate)

• Product Name: tert-butyl N-1-(azidomethyl)cyclobutylcarbamate
• CAS No: 2229508-41-0
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 5971339
• PubChem ID: 149680019
• Update Time: 2025-10-29

tert-butyl N-1-(azidomethyl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-(azidomethyl)cyclobutyl]-, 1,1-dimethylethyl ester
• tert-butyl N-1-(azidomethyl)cyclobutylcarbamate
• 2229508-41-0
• tert-butyl N-[1-(azidomethyl)cyclobutyl]carbamate
• EN300-1888452

• Inchi： 1S/C10H18N4O2/c1-9(2,3)16-8(15)13-10(5-4-6-10)7-12-14-11/h4-7H2,1-3H3,(H,13,15)
• InChI Key： AOYWJKAUXJTRNS-UHFFFAOYSA-N
• SMILES： N(C1(CCC1)CN=[N+]=[N-])C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 226.14297583g/mol
• Monoisotopic Mass: 226.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.7Ų

Additional information on tert-butyl N-1-(azidomethyl)cyclobutylcarbamate

Introduction to tert-butyl N-1-(azidomethyl)cyclobutylcarbamate (CAS No. 2229508-41-0)

tert-butyl N-1-(azidomethyl)cyclobutylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2229508-41-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules. The presence of a tert-butyl group and an azidomethyl substituent on the cyclobutyl core imparts unique reactivity and functional properties, making it a valuable building block for further chemical modifications and biological investigations.

The structure of tert-butyl N-1-(azidomethyl)cyclobutylcarbamate consists of a cyclobutyl ring substituted with an N-(azidomethyl)carbamate moiety, further stabilized by a tert-butyl group. This arrangement not only enhances the compound's stability but also opens up multiple avenues for chemical transformations. The azidomethyl group, in particular, is a highly reactive functional handle that can participate in various coupling reactions, including azide-alkyne cycloadditions (CuAAC), which are widely used in the synthesis of complex molecular architectures. Such reactions are particularly relevant in the development of drug candidates and materials with tailored properties.

In recent years, there has been growing interest in the applications of cyclobutane derivatives in pharmaceutical research due to their unique steric and electronic properties. The cyclobutyl ring introduces rigidity to the molecular framework, which can influence the binding affinity and selectivity of drug-like molecules. Additionally, the presence of both carbamate and azidomethyl functional groups allows for sequential modifications, enabling the synthesis of polyfunctional compounds with precise structural control. This flexibility has made tert-butyl N-1-(azidomethyl)cyclobutylcarbamate a popular choice for researchers exploring novel therapeutic agents.

One of the most compelling aspects of tert-butyl N-1-(azidomethyl)cyclobutylcarbamate is its potential utility in click chemistry applications. Click reactions are high-yielding, biocompatible, and modular methods that have revolutionized synthetic organic chemistry over the past two decades. The azidomethyl group serves as an ideal partner for copper-catalyzed azide-alkyne cycloadditions (CuAAC), allowing for the rapid construction of complex scaffolds from simple precursors. This approach has been extensively used in drug discovery to generate libraries of diverse compounds for high-throughput screening.

Furthermore, the tert-butyl group attached to the carbamate moiety provides additional stability to the molecule, making it more amenable to harsh reaction conditions without degradation. This stability is particularly important in multi-step synthetic routes where intermediate compounds often need to withstand various chemical transformations. The combination of these features makes tert-butyl N-1-(azidomethyl)cyclobutylcarbamate a versatile intermediate for constructing novel molecules with potential applications in medicinal chemistry.

Recent studies have highlighted the role of carbamate derivatives in modulating biological pathways, particularly in enzyme inhibition and receptor binding studies. The structural motif present in tert-butyl N-1-(azidomethyl)cyclobutylcarbamate offers a unique opportunity to explore these interactions further. By leveraging its reactive sites, researchers can design molecules that interact specifically with target proteins or enzymes, leading to the development of new therapeutic strategies. For instance, modifications at the azidomethyl group can be used to introduce additional functional handles that enhance binding affinity or selectivity.

The synthesis of tert-butyl N-1-(azidomethyl)cyclobutylcarbamate typically involves multi-step organic transformations starting from commercially available precursors. Key steps include cycloaddition reactions to form the cyclobutane ring, followed by functionalization at the nitrogen atom with an azidomethyl group and subsequent carbamate formation. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions play a crucial role in achieving high yields and purity levels required for pharmaceutical applications.

In conclusion, tert-butyl N-1-(azidomethyl)cyclobutylcarbamate (CAS No. 2229508-41-0) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features, including the cyclobutyl ring, tert-butyl group, and azidomethyl moiety, make it an invaluable intermediate for constructing complex bioactive molecules through click chemistry and other synthetic methodologies. As research continues to uncover new applications for carbamate derivatives, compounds like tert-butyl N-1-(azidomethyl)cyclobutylcarbamate are expected to play an increasingly important role in drug discovery and development.